Nickel sulfate
Overview
Description
Nickel sulfate is a compound that has been studied for its various effects and applications. It is known to exert toxic effects on peripheral tissues and the reproductive system, particularly affecting testicular steroidogenesis in rats. When combined with a low protein diet, the effects of nickel sulfate are more pronounced, leading to biochemical defects, structural disorders, and altered physiological functions .
Synthesis Analysis
The synthesis of nickel sulfate can be achieved through different methods. For instance, amine-templated open-framework nickel(II) sulfates have been synthesized under hydro/solvothermal conditions using piperazine, leading to compounds with layered and three-dimensional structures . Additionally, controlled synthesis methods have been developed to create nickel sulfide micro/nanostructures with varying morphologies, such as petal-, urchin-, and sphere-like structures, by adjusting reaction conditions .
Molecular Structure Analysis
The molecular structure of nickel sulfate has been explored in various studies. For example, the open-framework nickel(II) sulfates synthesized in the presence of piperazine exhibit different architectures, with one having a layered structure formed by sinusoidal chains and the other having a three-dimensional structure with channels . Moreover, the direct observation of triple ions in aqueous solutions of nickel(II) sulfate has provided insights into the molecular link between the gas phase and bulk behavior of these ions .
Chemical Reactions Analysis
Nickel sulfate participates in various chemical reactions. It has been used in nickel-catalyzed asymmetric Kumada cross-coupling reactions with symmetric cyclic sulfates, leading to products with asymmetric tertiary carbon centers . The synthesis of nickel sulfide and copper sulfide nanocrystals also involves the reaction of elemental sulfur with metal(II) precursors at high temperatures .
Physical and Chemical Properties Analysis
The physical and chemical properties of nickel sulfate and its derivatives have been extensively studied. For instance, nickel hydroxide nanosheets intercalated with dodecyl sulfate ions exhibit charge-discharge properties in strong alkaline electrolyte, and their morphology changes during electrochemical reactions . Sulfate functionalized nickel hydroxides have shown enhanced wettability and conductivity, which are beneficial for supercapacitor applications . The polymorphism of nickel sulfide and copper sulfide nanocrystals has been observed, with different stoichiometries and morphologies depending on the synthesis conditions .
Relevant Case Studies
Several case studies have highlighted the reversible effects of nickel sulfate on testicular steroidogenesis in rats. After a period of withdrawal from nickel sulfate treatment, the testicular steroidogenic enzymes and plasma testosterone levels improved significantly in both normal protein-fed and protein-restricted dietary groups . Another case study involves the synthesis of a novel polynuclear nickel(II) complex with hydrazine, sulfato, and hydroxo bridging, which exhibits antiferromagnetic interaction between nickel(II) ions .
Scientific Research Applications
Summary of the Application
Nickel sulfate (NiSO4) is an important salt for the battery-making industry . It is used in the production of nickel-rich cathode materials for lithium-ion batteries .
Methods of Application or Experimental Procedures
The extraction of nickel sulfate relies on the hydrometallurgical processing of nickel ores as well as the recycling of nickel-containing products . The last step in hydrometallurgical processing is the crystallization of nickel sulfate . The purification process of NiSO4 crystals via a repulping process was thoroughly investigated .
Results or Outcomes
The results indicated that repulping NiSO4 crystals with a saturated NiSO4 solution results in 77% removal of magnesium . Using a second-stage repulping process is less effective with only 26% magnesium removal .
2. Application in Nanotechnology
Summary of the Application
Nickel nanoparticles have been investigated for various potential applications due to their superior ferromagnetic properties such as magneto-crystalline anisotropy, high coercive forces, and chemical stability .
Methods of Application or Experimental Procedures
NiNPs in the size range of 1–100 nm are synthesized by various methods for research and commercial applications . The synthesis techniques are classified into three main types, namely, top-down, bottom-up, and hybrids of top-down and bottom-up protocols including solvothermal, physical, and chemical approaches .
Results or Outcomes
Trends in NiNP applications in fields such as biomedical, catalysis, supercapacitors, and dye-sensitized solar cells are explored . The basic advantages and role of NiNPs as a catalyst for various reactions are illustrated .
3. Application in Nickel Plating
Summary of the Application
Nickel sulfate is a precursor to nickel plating . Nickel plating is a technique of electroplating a thin layer of nickel onto a metal object to enhance its corrosion resistance, improve its aesthetic appeal, or increase its durability .
Methods of Application or Experimental Procedures
In the nickel plating process, the object to be plated is immersed in an electrolyte solution containing nickel sulfate and other salts. The object serves as the cathode, and a nickel anode is used. When a direct current is passed through the solution, nickel ions are reduced at the cathode surface and deposited as a metallic layer .
Results or Outcomes
The result is a smooth, shiny, and durable nickel coating on the object. This coating can provide corrosion resistance, wear resistance, and aesthetic appeal .
4. Application in Textile Dyeing
Summary of the Application
Nickel sulfate is used as a mordant in textile dyeing . A mordant is a substance used to set dyes on fabrics by forming a coordination complex with the dye, which then attaches to the fabric .
Methods of Application or Experimental Procedures
In the dyeing process, the fabric is treated with a solution of nickel sulfate and other chemicals. The fabric is then dyed with the desired color. The nickel ions in the mordant bind with the dye molecules, helping them to adhere to the fabric and enhancing the colorfastness .
Results or Outcomes
The result is a brightly colored fabric with improved colorfastness. This means the color of the fabric will not fade easily when washed or exposed to sunlight .
5. Application in Water Treatment
Summary of the Application
Nickel sulfate is used as a flocculant in water treatment . Flocculants are substances that promote the clumping of particles, which can then be easily separated from the water .
Methods of Application or Experimental Procedures
In the water treatment process, a solution of nickel sulfate is added to the water. The nickel ions in the solution bind with particles in the water, causing them to aggregate and form larger clumps . These clumps can then be easily removed from the water through filtration or sedimentation .
Results or Outcomes
The result is cleaner water with significantly reduced levels of particulate matter .
6. Application in Solvent Extraction Process
Summary of the Application
Nickel sulfate plays a crucial role in the solvent extraction process for battery materials . The process involves the recovery of nickel, which remains in the organic phase from the preceding exchange stage .
Methods of Application or Experimental Procedures
The nickel recovery performs back-extraction of nickel, which remains in the organic phase coming from the preceding exchange stage, into the aqueous phase to prevent nickel from remaining in the succeeding Co-recovery stage .
Results or Outcomes
The result is an efficient production of nickel-rich cathode materials for lithium-ion batteries .
Safety And Hazards
Future Directions
The Singapore-based Abaxx Commodities Exchange plans to launch the world’s first nickel sulfate futures contract . The nickel sulfate futures contract will allow for the provision of the critical mineral directly from seller to buyer, without the need to send the mineral through a network of warehouses for storage .
properties
IUPAC Name |
nickel(2+);sulfate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ni.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGQLOGILCSXPEA-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]S(=O)(=O)[O-].[Ni+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
NiSO4, NiO4S | |
Record name | NICKEL SULFATE | |
Source | CAMEO Chemicals | |
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Record name | NICKEL(II)SULPHATE | |
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Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Record name | nickel sulfate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Nickel_sulfate | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
10101-97-0 (hexahydrate), 10101-98-1 (heptahydrate), 14701-22-5 (Parent) | |
Record name | Nickel sulfate | |
Source | ChemIDplus | |
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Record name | Nickel sulfate hexahydrate | |
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DSSTOX Substance ID |
DTXSID6023787 | |
Record name | Nickel sulfate | |
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Molecular Weight |
154.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Anhydrous nickel sulfate is a yellow-green crystalline solid. Nickel sulfate can also be obtained as a hexahydrate (NiSO4.6H2O (CAS: 10101-97-0) which is blue to emerald green, and as a heptahydrate (NiSO4.7H2O) (CAS: 10101-98-1) , which is green. Samples can contain variable quantities of water, depending on their previous exposure to moisture or conditions. All forms are mildly toxic and are carcinogenic. All are denser than water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. Used to make other nickel compounds, in printing, and in dyeing of textiles., Dry Powder; Liquid; Liquid, Other Solid; Other Solid; Pellets or Large Crystals, Pale green to yellow solid; [Merck Index] Blue-green odorless crystals; Soluble in water; [MSDSonline], YELLOW-TO-GREEN CRYSTALS. | |
Record name | NICKEL SULFATE | |
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Record name | Sulfuric acid, nickel(2+) salt (1:1) | |
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Record name | Nickel sulfate | |
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Record name | NICKEL(II)SULPHATE | |
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Boiling Point |
Decomposes (NTP, 1992) | |
Record name | NICKEL SULFATE | |
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Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
27.3 to 27.7 % weight % at 68 °F (NTP, 1992), VERY SOL IN AMMONIUM HYDROXIDE /HEXAHYDRATE/, 29.3 G/100 CC WATER @ 0 °C, 83.7 G/100 CC WATER @ 100 °C, INSOL IN ALCOHOL, ETHER, ACETONE, 0.11% WT IN METHANOL @ 35 °C, For more Solubility (Complete) data for NICKEL SULFATE (6 total), please visit the HSDB record page., Solubility in water, g/100ml at 20 °C: 29.3 (freely soluble) | |
Record name | NICKEL SULFATE | |
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Record name | NICKEL SULFATE | |
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Record name | NICKEL(II)SULPHATE | |
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Density |
3.68 at 68 °F (USCG, 1999) - Denser than water; will sink, 4.01 g/cu cm, Density: 2.03 g/cu cm /Hexahydrate/, 3.7 g/cm³ | |
Record name | NICKEL SULFATE | |
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Record name | NICKEL SULFATE | |
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Mechanism of Action |
Inhibition of tanned red cell hemagglutination reactions indicated the presence of specific antibody in the patient's serum. | |
Record name | NICKEL SULFATE | |
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Product Name |
Nickel Sulfate | |
Color/Form |
Green-yellow crystals, Pale green | |
CAS RN |
7786-81-4, 10101-97-0 | |
Record name | NICKEL SULFATE | |
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Record name | Nickel sulfate | |
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Record name | Nickel sulfate hexahydrate | |
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Record name | Nickel sulfate | |
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Record name | Nickel sulfate | |
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Record name | NICKEL SULFATE | |
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Record name | NICKEL SULFATE | |
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Melting Point |
1558 °F (decomposes) (NTP, 1992), Decomposes @ 840 °C, No melting point; decomposes at 848 °C | |
Record name | NICKEL SULFATE | |
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URL | https://cameochemicals.noaa.gov/chemical/4031 | |
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Record name | NICKEL SULFATE | |
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Record name | NICKEL(II)SULPHATE | |
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Explanation | Creative Commons CC BY 4.0 | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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